molecular formula C25H24BrCl2N3O3S B297210 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide

Cat. No. B297210
M. Wt: 597.3 g/mol
InChI Key: RSFODRLUHNNANB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is a chemical compound used in scientific research. It is a member of the sulfonamide family of compounds and has been studied for its potential therapeutic uses.

Mechanism of Action

The mechanism of action of 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide is not fully understood. It is believed to work by inhibiting the activity of certain enzymes involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
Studies have shown that 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide can reduce inflammation in animal models of rheumatoid arthritis and inflammatory bowel disease. It has also been shown to inhibit the growth of cancer cells in vitro and in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide in lab experiments include its potential therapeutic uses in treating inflammatory diseases and cancer. However, the limitations include the lack of understanding of its mechanism of action and potential side effects.

Future Directions

For research on 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide include further studies on its mechanism of action, potential side effects, and optimization of its therapeutic uses. Additionally, studies could focus on the development of new derivatives of this compound with improved properties.

Synthesis Methods

The synthesis of 4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide involves several steps. The starting material is 4-chlorobenzylamine, which is reacted with 2-(4-(3-chlorophenyl)piperazin-1-yl)-2-oxoethyl bromide to form an intermediate. This intermediate is then reacted with benzenesulfonyl chloride to produce the final product.

Scientific Research Applications

4-bromo-N-(4-chlorobenzyl)-N-{2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl}benzenesulfonamide has been studied for its potential therapeutic uses in several areas. It has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. It has also been studied for its potential use as an anticancer agent.

properties

Molecular Formula

C25H24BrCl2N3O3S

Molecular Weight

597.3 g/mol

IUPAC Name

4-bromo-N-[(4-chlorophenyl)methyl]-N-[2-[4-(3-chlorophenyl)piperazin-1-yl]-2-oxoethyl]benzenesulfonamide

InChI

InChI=1S/C25H24BrCl2N3O3S/c26-20-6-10-24(11-7-20)35(33,34)31(17-19-4-8-21(27)9-5-19)18-25(32)30-14-12-29(13-15-30)23-3-1-2-22(28)16-23/h1-11,16H,12-15,17-18H2

InChI Key

RSFODRLUHNNANB-UHFFFAOYSA-N

SMILES

C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN(CC3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br

Canonical SMILES

C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CN(CC3=CC=C(C=C3)Cl)S(=O)(=O)C4=CC=C(C=C4)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.